Cas no 2229286-81-9 (2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid)

• Product Name: 2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid
• CAS No: 2229286-81-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6244927
• PubChem ID: 165670138
• Update Time: 2025-09-27

2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid
• 2-[1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropyl]acetic acid
• 2229286-81-9
• EN300-1754256

• Inchi： 1S/C13H17NO2/c15-12(16)8-13(5-6-13)11-7-9-3-1-2-4-10(9)14-11/h7,14H,1-6,8H2,(H,15,16)
• InChI Key： WCNZPDAQMXEYDW-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CC3CCCCC=3N2)CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid

Research Brief on 2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid (CAS: 2229286-81-9)

In recent years, the compound 2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid (CAS: 2229286-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid moiety tethered to a tetrahydroindole scaffold, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of 2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid has been optimized to improve yield and purity, as reported in recent publications. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of the synthetic route. These improvements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent activity against specific biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, recent in vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are central to inflammation and cell survival. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and neuroprotective agents.

Moreover, structural-activity relationship (SAR) studies have been conducted to elucidate the critical functional groups responsible for its bioactivity. The cyclopropyl ring and the acetic acid side chain have been identified as essential for binding affinity and selectivity. These insights are guiding the design of derivatives with improved pharmacokinetic properties and reduced off-target effects.

In conclusion, 2-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylacetic acid (CAS: 2229286-81-9) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on advancing its therapeutic potential through rigorous preclinical testing and optimization of its pharmacological profile.